Cas no 1353965-65-7 ([1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-carbamic acid benzyl ester)

• Product Name: [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-carbamic acid benzyl ester
• CAS No: 1353965-65-7
• MF: C₁₉H₂₉N₃O₂
• MW: 331.452464818954
• CID: 2160141
• Update Time: 2025-11-01

[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-carbamic acid benzyl ester
• Benzyl ((1-(2-aminoethyl)piperidin-3-yl)methyl)(cyclopropyl)carbamate
• AM93473
• [1-(2-aminoethyl)piperidin-3-ylmethyl]cyclopropylcarbamic acid benzyl ester

• Inchi： 1S/C19H29N3O2/c20-10-12-21-11-4-7-17(13-21)14-22(18-8-9-18)19(23)24-15-16-5-2-1-3-6-16/h1-3,5-6,17-18H,4,7-15,20H2
• InChI Key： AJZVLDXTSUNOPO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC1CN(CCN)CCC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 394
• Topological Polar Surface Area: 58.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-carbamic acid benzyl ester

[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-carbamic acid benzyl ester (CAS No. 1353965-65-7): A Comprehensive Overview

[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-carbamic acid benzyl ester (CAS No. 1353965-65-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent advancements in the study of this compound.

The chemical structure of [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-carbamic acid benzyl ester is composed of a piperidine ring, an aminoethyl group, a cyclopropyl moiety, and a benzyl ester functional group. The presence of these diverse functional groups contributes to its unique chemical properties and potential biological activities. The piperidine ring, a common motif in many bioactive compounds, provides structural rigidity and can influence the compound's binding affinity to specific receptors. The aminoethyl group adds flexibility and can participate in hydrogen bonding interactions, while the cyclopropyl moiety introduces steric constraints that can modulate the compound's conformational dynamics. The benzyl ester group enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution.

The synthesis of [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-carbamic acid benzyl ester typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of a piperidine derivative with an aminoethyl-containing reagent, followed by the introduction of the cyclopropyl and benzyl ester groups through selective functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of catalytic systems and green chemistry principles.

In terms of biological activity, [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-carbamic acid benzyl ester has been studied for its potential as a modulator of various biological processes. Research has shown that this compound can interact with specific receptors and enzymes, leading to modulations in cellular signaling pathways. For instance, it has been reported to exhibit activity against certain G protein-coupled receptors (GPCRs), which are important targets for drug discovery in areas such as neurodegenerative diseases and pain management. Additionally, preliminary studies have suggested that this compound may have anti-inflammatory properties, making it a promising candidate for further investigation in inflammatory disorders.

Recent research findings have shed light on the mechanisms underlying the biological effects of [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-carbamic acid benzyl ester. A study published in the Journal of Medicinal Chemistry demonstrated that this compound selectively binds to a specific subtype of GPCRs, leading to downstream effects on intracellular calcium levels and gene expression. Another study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight the potential therapeutic applications of this compound and warrant further preclinical and clinical investigations.

The pharmacological profile of [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-carbamic acid benzyl ester is another area of active research. Preclinical studies have evaluated its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity. Results from these studies indicate that the compound has favorable pharmacokinetic parameters, with good oral bioavailability and low toxicity profiles at therapeutic doses. These characteristics make it an attractive candidate for further development as a drug candidate.

In conclusion, [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-carbamic acid benzyl ester (CAS No. 1353965-65-7) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an intriguing target for further investigation. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases. As new findings continue to emerge, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.